Cas no 2060008-97-9 (N-(pyridin-4-yl)methylguanidine hydrochloride)

• Product Name: N-(pyridin-4-yl)methylguanidine hydrochloride
• CAS No: 2060008-97-9
• MF: C₇H₁₁ClN₄
• MW: 186.64203953743
• MDL: MFCD30502232
• CID: 4635431
• PubChem ID: 126796211
• Update Time: 2025-06-13

N-(pyridin-4-yl)methylguanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(pyridin-4-yl)methyl]guanidine hydrochloride
• 2-(pyridin-4-ylmethyl)guanidine;hydrochloride
• Z2724443230
• N-(pyridin-4-yl)methylguanidine hydrochloride

• MDL： MFCD30502232
• Inchi： 1S/C7H10N4.ClH/c8-7(9)11-5-6-1-3-10-4-2-6;/h1-4H,5H2,(H4,8,9,11);1H
• InChI Key： IAVOGEKLWLJJGX-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N)\N)/CC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 77.3

Additional information on N-(pyridin-4-yl)methylguanidine hydrochloride

Recent Advances in the Study of N-(pyridin-4-yl)methylguanidine hydrochloride (CAS: 2060008-97-9)

N-(pyridin-4-yl)methylguanidine hydrochloride (CAS: 2060008-97-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique guanidine moiety linked to a pyridine ring, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(pyridin-4-yl)methylguanidine hydrochloride to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic hydrogenation, to improve the yield and purity of the compound. These efforts have resulted in a more efficient and scalable production process, which is critical for further preclinical and clinical development.

In vitro and in vivo studies have demonstrated that N-(pyridin-4-yl)methylguanidine hydrochloride exhibits promising activity against a range of biological targets. Notably, the compound has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may modulate ion channels, which could have implications for the treatment of neurological disorders. These findings underscore the compound's versatility and therapeutic potential.

Further investigations into the pharmacokinetics and pharmacodynamics of N-(pyridin-4-yl)methylguanidine hydrochloride have revealed favorable absorption and distribution profiles. The compound demonstrates good bioavailability and stability in physiological conditions, which are essential attributes for a viable drug candidate. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects, which are areas of active research.

The safety and toxicity profile of N-(pyridin-4-yl)methylguanidine hydrochloride has also been evaluated in recent studies. Acute and subchronic toxicity tests in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These results provide a solid foundation for advancing the compound into more extensive preclinical and clinical trials.

In conclusion, N-(pyridin-4-yl)methylguanidine hydrochloride (CAS: 2060008-97-9) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, coupled with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a potential therapeutic agent for various conditions. Ongoing research efforts are expected to shed more light on its mechanisms of action and expand its applications in medicine.